Cas no 1221723-65-4 (3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride
• CAS No: 1221723-65-4
• MF: C₁₃H₁₈Cl₂N₄
• MW: 301.214820384979
• CID: 5054847
• Update Time: 2025-06-13

3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzene-1-carboximidamide dihydrochloride
• NE39542
• 3-[(3,5-dimethylpyrazol-1-yl)methyl]benzenecarboximidamide;dihydrochloride
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride

• Inchi： 1S/C13H16N4.2ClH/c1-9-6-10(2)17(16-9)8-11-4-3-5-12(7-11)13(14)15;;/h3-7H,8H2,1-2H3,(H3,14,15);2*1H
• InChI Key： RQDDJDSCBJGOJL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C(C)=CC(C)=N1)CC1C=CC=C(C(=N)N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 279
• Topological Polar Surface Area: 67.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride

Recent Advances in the Study of 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide Dihydrochloride (CAS: 1221723-65-4)

The compound 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride (CAS: 1221723-65-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and benzimidamide structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a selective inhibitor of certain kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for specific kinase targets, with IC50 values in the nanomolar range. The study further highlighted its ability to reduce pro-inflammatory cytokine production in vitro, suggesting its potential as a therapeutic agent for autoimmune diseases and chronic inflammation.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Preliminary data from a collaborative study between academic and industry researchers indicate that 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride may act as a sensitizer for certain chemotherapeutic agents, enhancing their efficacy in drug-resistant cancer cell lines. This finding, published in Cancer Research Communications, opens new avenues for combination therapies in oncology.

The pharmacokinetic profile of this compound has also been a focus of recent investigations. A 2024 preclinical study reported favorable absorption and distribution characteristics, with good blood-brain barrier penetration in animal models. These properties make it a candidate for central nervous system (CNS) targeted therapies, particularly for neurodegenerative disorders where modulation of specific kinase activity is desired.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production process of this compound. A patent filed in early 2024 describes an improved synthetic route that increases yield while reducing impurities, addressing previous challenges in large-scale production. This development is particularly significant for potential clinical translation and commercial viability.

Looking forward, several clinical trials are in the planning stages to evaluate the safety and efficacy of this compound in human subjects. The accumulating preclinical data suggest that 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride may represent a novel class of therapeutic agents with applications across multiple disease areas. However, researchers caution that further studies are needed to fully understand its long-term effects and potential off-target activities.